N-((5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl)-4-(thiophen-2-yl)thiazole-2-carboxamide

• IUPAC Name: N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]-4-thiophen-2-yl-1,3-thiazole-2-carboxamide
• InChI: InChI=1S/C18H16N4O2S2/c23-16-4-1-5-22(16)13-7-12(8-19-10-13)9-20-17(24)18-21-14(11-26-18)15-3-2-6-25-15/h2-3,6-8,10-11H,1,4-5,9H2,(H,20,24)
• InChI Key: DAQAUHPGLJFAPI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CN=CC(=C2)CNC(=O)C3=NC(=CS3)C4=CC=CS4
• Molecular Formula: C18H16N4O2S2
• Molecular Weight: 384.5 g/mol

Description

N-((5-(2-oxopyrrolidin-1-yl)pyridin-3-yl)methyl)-4-(thiophen-2-yl)thiazole-2-carboxamide is a useful research compound. Its molecular formula is C18H16N4O2S2 and its molecular weight is 384.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Derivatives

Research by Fadda et al. (2013) explored the synthesis of various heterocyclic derivatives including thiazolo and thiophenopyrimidine derivatives. The starting compound was used as a key intermediate, leading to different derivatives with potential applications in diverse fields of chemistry and pharmacology.

Cardiotonic Activity

The work of Nate et al. (1987) focused on synthesizing 2-phenylthiazolidine derivatives as cardiotonic agents. These derivatives, including thiazolidine carboxamides, were tested for their cardiotonic activity, indicating potential medical applications in cardiovascular health.

Stereochemical Investigations

Demir-Ordu et al. (2015) studied the stereochemical aspects of N-[2-(Aryl)-5-methyl-4-oxo-1,3-thiazolidine-3-yl]-pyridine-3-carboxamides (Demir-Ordu et al., 2015). The research provided insights into the configurations of stereogenic centers, which are crucial for understanding the biological activity and pharmacological properties of such compounds.

Biological Activity Prediction

Kharchenko et al. (2008) conducted a study to predict the biological activity of synthesized compounds, including oxadiazolyl pyrrolidinones (Kharchenko et al., 2008). This research is important for drug development, as it helps identify potential therapeutic applications of new chemical entities.

Molecular Interaction Studies

Shim et al. (2002) investigated the molecular interaction of a specific antagonist with the CB1 cannabinoid receptor (Shim et al., 2002). Such studies are vital for drug design, as they provide a deeper understanding of how certain chemical compounds interact with biological targets.

Mannich Reaction in Heterocycle Synthesis

Dotsenko et al. (2019) reviewed the application of the Mannich reaction in synthesizing various N-, S,N-, and Se,N-heterocycles (Dotsenko et al., 2019). This chemical reaction is fundamental in medicinal chemistry for creating complex and diverse molecular structures.